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Compound of Interest

Compound Name: Fumaric acid-d2

Cat. No.: B051780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Fumaric acid-
d2 (Dideuterated fumaric acid). It is intended for researchers, scientists, and professionals in

drug development who utilize stable isotope-labeled compounds in their work. This document

details the specifications of commercially available Fumaric acid-d2, outlines the analytical

methodologies for determining its isotopic purity, and presents its application in metabolic

research.

Quantitative Data on Isotopic Purity
The isotopic purity of Fumaric acid-d2 is a critical parameter for its use as an internal standard

in mass spectrometry, a tracer in metabolic studies, and in deuterium metabolic imaging (DMI).

The data presented below is a summary from various commercial suppliers.
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Parameter Specification Source(s)

Synonyms

(2E)-2-Butenedioic acid-d2;

trans-1,2-Ethylenedicarboxylic

acid-d2

[Cambridge Isotope

Laboratories, Inc., Sigma-

Aldrich]

Linear Formula HOOC-CD=CD-COOH

[Cambridge Isotope

Laboratories, Inc., Sigma-

Aldrich]

CAS Number 24461-32-3

[Cambridge Isotope

Laboratories, Inc., Sigma-

Aldrich]

Molecular Weight 118.08 g/mol

[Cambridge Isotope

Laboratories, Inc., Sigma-

Aldrich]

Isotopic Purity (D atom %) 98%

[Cambridge Isotope

Laboratories, Inc., Sigma-

Aldrich]

Chemical Purity ≥98%

[Cambridge Isotope

Laboratories, Inc., Sigma-

Aldrich]

Experimental Protocols for Isotopic Purity
Determination
The determination of the isotopic purity of deuterated compounds such as Fumaric acid-d2 is

primarily accomplished using two powerful analytical techniques: Nuclear Magnetic Resonance

(NMR) Spectroscopy and Mass Spectrometry (MS). A combination of these methods provides a

comprehensive analysis of both isotopic enrichment and structural integrity.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Quantitative NMR (qNMR) is a precise method for determining the isotopic purity of deuterated

compounds by measuring the residual proton signals.[2][3]
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Objective: To quantify the deuterium enrichment at the olefinic positions of Fumaric acid-d2
using ¹H NMR.

Methodology:

Sample Preparation:

Accurately weigh a known amount of Fumaric acid-d2 and a certified internal standard

(e.g., maleic acid or 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP)) into a

vial.[4]

Dissolve the mixture in a known volume of a deuterated solvent (e.g., D₂O).

NMR Data Acquisition:

Acquire a ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 500 MHz or higher).

Key Parameters for Quantitative Analysis:

Pulse Angle: A 90° pulse should be used for accurate quantification.

Relaxation Delay (d1): This is a critical parameter and should be set to at least 5 times

the longest spin-lattice relaxation time (T₁) of the protons of interest to ensure complete

relaxation between scans.[5] For fumaric acid, the T₁ can be around 10.8 seconds,

necessitating a long relaxation delay.[4]

Number of Scans: Sufficient scans should be acquired to obtain a high signal-to-noise

ratio for the small residual proton signal.

Data Processing and Analysis:

Process the NMR spectrum, including Fourier transformation, phase correction, and

baseline correction.

Integrate the area of the residual ¹H signal of Fumaric acid-d2 and the signal of the

internal standard.
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The isotopic purity is calculated by comparing the integral of the residual proton signal in

the deuterated compound to the integral of the known internal standard.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HR-MS), often coupled with liquid chromatography (LC-

MS), is a highly sensitive technique for determining the isotopic distribution of a labeled

compound.[6][7]

Objective: To determine the isotopic distribution and confirm the isotopic enrichment of

Fumaric acid-d2.

Methodology:

Sample Preparation:

Prepare a dilute solution of Fumaric acid-d2 in a suitable solvent (e.g., acetonitrile/water).

LC-MS Data Acquisition:

Inject the sample into an LC-MS system equipped with a high-resolution mass

spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap).

Chromatography: Use a suitable column (e.g., a C18 or a mixed-mode column) to

separate fumaric acid from any potential impurities.[8]

Mass Spectrometry:

Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for

organic acids.

Mass Range: Scan a mass range that includes the molecular ions of the different

isotopologues of fumaric acid.

Resolution: Operate the mass spectrometer at a high resolution to resolve the isotopic

peaks.

Data Processing and Analysis:
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Extract the mass spectrum for the chromatographic peak corresponding to fumaric acid.

Determine the relative abundance of the molecular ion peaks for the different

isotopologues (d0, d1, d2).

The isotopic purity is calculated from the relative intensities of these peaks, often after

correcting for the natural abundance of ¹³C.[9]

Applications in Metabolic Research and
Visualization
Fumaric acid-d2 is a valuable tracer for studying cellular metabolism, particularly the

Tricarboxylic Acid (TCA) cycle and related pathways. One of its significant applications is in

Deuterium Metabolic Imaging (DMI), a non-invasive technique to monitor metabolic processes

in vivo.[10][11]

Fumaric Acid in the Tricarboxylic Acid (TCA) Cycle
Fumarate is a key intermediate in the TCA cycle, a central metabolic hub for energy production.

[12][13] The conversion of fumarate to malate is catalyzed by the enzyme fumarase.

Succinate Fumaric acid-d2
(Fumarate)

 Succinate
 Dehydrogenase Malate-d2 Fumarase Oxaloacetate

 Malate
 Dehydrogenase 

Click to download full resolution via product page

Fumaric acid-d2 in the TCA cycle.

Experimental Workflow: Deuterium Metabolic Imaging
for Cell Death Detection
A significant application of Fumaric acid-d2 is in monitoring tumor cell death.[14][15] In

necrotic or dying cells, the conversion of fumarate to malate is increased. This can be detected

in vivo using Deuterium Magnetic Resonance Spectroscopy (dMRS) and Imaging (DMI).
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In Vivo Experiment

Data Analysis
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Workflow for cell death detection using Fumaric acid-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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